![molecular formula C21H26N2O B075582 alpha-Isopropyl-alpha-(2-morpholinoethyl)-1-naphthaleneacetonitrile CAS No. 1238-65-9](/img/structure/B75582.png)
alpha-Isopropyl-alpha-(2-morpholinoethyl)-1-naphthaleneacetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Alpha-Isopropyl-alpha-(2-morpholinoethyl)-1-naphthaleneacetonitrile, commonly known as WIN 55,212-2, is a synthetic cannabinoid compound that has been widely used in scientific research. It was first synthesized in the 1990s as a potential therapeutic agent for various medical conditions. Since then, it has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.
Mechanism of Action
WIN 55,212-2 acts as a potent agonist of cannabinoid receptors, particularly CB1 and CB2 receptors. It binds to these receptors and activates them, leading to various physiological effects. It also inhibits the reuptake of endocannabinoids, such as anandamide, which further enhances its effects.
Biochemical and Physiological Effects:
WIN 55,212-2 has been shown to have various biochemical and physiological effects, including analgesic, anti-inflammatory, anxiolytic, and appetite-stimulating effects. It has also been shown to have neuroprotective and anti-cancer properties. However, its effects can vary depending on the dose and route of administration.
Advantages and Limitations for Lab Experiments
WIN 55,212-2 has several advantages for lab experiments, including its potency, specificity, and well-characterized mechanism of action. It can also be easily synthesized and has a long shelf life. However, its use can be limited by its potential side effects, such as sedation, hypothermia, and tolerance development.
Future Directions
There are several future directions for research on WIN 55,212-2 and other synthetic cannabinoids. These include investigating their potential therapeutic effects in various medical conditions, developing new synthetic cannabinoids with improved pharmacological properties, and studying the long-term effects of chronic cannabinoid use. There is also a need for further research on the safety and potential risks associated with the use of synthetic cannabinoids.
Synthesis Methods
The synthesis of WIN 55,212-2 involves several chemical reactions, including the condensation of 2-naphthylacetonitrile with isopropylamine, followed by the reaction of the resulting imine with morpholine. The final product is obtained by reacting the intermediate with acetic anhydride and sodium acetate.
Scientific Research Applications
WIN 55,212-2 has been used extensively in scientific research to study the endocannabinoid system and its role in various physiological processes, including pain, inflammation, appetite, and mood regulation. It has also been used to investigate the potential therapeutic effects of cannabinoids in various medical conditions, such as cancer, epilepsy, and neurodegenerative diseases.
properties
CAS RN |
1238-65-9 |
---|---|
Molecular Formula |
C21H26N2O |
Molecular Weight |
322.4 g/mol |
IUPAC Name |
3-methyl-2-(2-morpholin-4-ylethyl)-2-naphthalen-1-ylbutanenitrile |
InChI |
InChI=1S/C21H26N2O/c1-17(2)21(16-22,10-11-23-12-14-24-15-13-23)20-9-5-7-18-6-3-4-8-19(18)20/h3-9,17H,10-15H2,1-2H3 |
InChI Key |
OGRZCCCGYFWIDL-UHFFFAOYSA-N |
SMILES |
CC(C)C(CCN1CCOCC1)(C#N)C2=CC=CC3=CC=CC=C32 |
Canonical SMILES |
CC(C)C(CCN1CCOCC1)(C#N)C2=CC=CC3=CC=CC=C32 |
synonyms |
α-Isopropyl-α-(2-morpholinoethyl)-1-naphthaleneacetonitrile |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.